Cas no 2171949-15-6 (Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2171949-15-6
• MF: C₁₇H₃₁NO₄
• MW: 313.432345628738
• CID: 5567044
• PubChem ID: 165593980
• Update Time: 2025-10-29

Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171949-15-6
• tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate
• EN300-1632609
• Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C17H31NO4/c1-15(2,3)22-14(20)18-11-7-8-16(12-18,13-19)17(21)9-5-4-6-10-17/h19,21H,4-13H2,1-3H3
• InChI Key： HAHFGYQDBLEDDN-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 313.22530847g/mol
• Monoisotopic Mass: 313.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2171949-15-6)

The compound Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2171949-15-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both hydroxyl and carboxylate functional groups in its structure makes it a versatile building block for the development of new chemical entities. Researchers have successfully utilized this compound in the synthesis of piperidine-based derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

One of the most notable advancements in the research of this compound is its application in the development of central nervous system (CNS) targeting drugs. Preliminary in vitro and in vivo studies have demonstrated that derivatives of Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate exhibit promising binding affinity to specific neurotransmitter receptors, suggesting potential utility in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's unique structural features have been explored in the context of prodrug design. Its ability to undergo enzymatic hydrolysis under physiological conditions makes it an attractive candidate for the development of prodrugs with improved bioavailability and targeted delivery. Recent pharmacokinetic studies have provided valuable insights into the metabolic stability and clearance rates of this compound, which are critical parameters for its further optimization.

In addition to its pharmacological potential, the synthetic routes for Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate have been refined to enhance yield and purity. Recent publications have described novel catalytic methods and green chemistry approaches that minimize the use of hazardous reagents and reduce environmental impact. These advancements are expected to facilitate the large-scale production of this compound for further preclinical and clinical studies.

Despite the promising findings, several challenges remain to be addressed. The precise mechanisms of action of this compound and its derivatives are not yet fully understood, and further mechanistic studies are warranted. Additionally, the potential for off-target effects and toxicity profiles needs to be thoroughly evaluated in comprehensive safety assessments. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the findings into clinically viable therapeutics.

In conclusion, Tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2171949-15-6) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research efforts are expected to uncover new therapeutic opportunities and optimize its pharmacological properties for future drug development.